Cas no 1808571-94-9 (N-[(1R,2R)-2-aminocyclohexyl]cyclopropanesulfonamide hydrochloride)

• Product Name: N-[(1R,2R)-2-aminocyclohexyl]cyclopropanesulfonamide hydrochloride
• CAS No: 1808571-94-9
• MF: C₉H₁₉ClN₂O₂S
• MW: 254.777360200882
• MDL: MFCD30535838
• CID: 5220809
• PubChem ID: 119033460
• Update Time: 2025-06-08

N-[(1R,2R)-2-aminocyclohexyl]cyclopropanesulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[(1R,2R)-2-aminocyclohexyl]cyclopropanesulfonamide hydrochloride
• N-[(1R,2R)-2-aminocyclohexyl]cyclopropanesulfonamide;hydrochloride
• rac-n-[(1r,2r)-2-aminocyclohexyl]cyclopropanesulfonamide hydrochloride
• Z2736796265

• MDL： MFCD30535838
• Inchi： 1S/C9H18N2O2S.ClH/c10-8-3-1-2-4-9(8)11-14(12,13)7-5-6-7;/h7-9,11H,1-6,10H2;1H/t8-,9-;/m1./s1
• InChI Key： IWJCMADBULVEGX-VTLYIQCISA-N
• SMILES： Cl.S(C1CC1)(N[C@@H]1CCCC[C@H]1N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 292
• Topological Polar Surface Area: 80.6

Additional information on N-[(1R,2R)-2-aminocyclohexyl]cyclopropanesulfonamide hydrochloride

Professional Introduction to N-[(1R,2R)-2-aminocyclohexyl]cyclopropanesulfonamide Hydrochloride (CAS No. 1808571-94-9)

N-[(1R,2R)-2-aminocyclohexyl]cyclopropanesulfonamide hydrochloride, identified by its CAS number 1808571-94-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of sulfonamide derivatives that have garnered attention due to their potential biological activities and structural features. The< strong> (1R,2R)-2-aminocyclohexyl moiety in its structure contributes to its unique stereochemistry, which is often a critical factor in determining its pharmacological properties.

The sulfonamide group is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to interact with biological targets such as enzymes and receptors. The cyclopropane ring in the molecule introduces rigidity, which can influence the compound's binding affinity and selectivity. This combination of features makes N-[(1R,2R)-2-aminocyclohexyl]cyclopropanesulfonamide hydrochloride a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have shown that the< strong> (1R,2R)-2-aminocyclohexyl group can effectively engage with specific pockets on biological targets, enhancing the compound's potential therapeutic efficacy. Additionally, the hydrochloride salt form of this compound improves its solubility and bioavailability, making it more suitable for formulation into pharmaceutical products.

In the realm of drug development, sulfonamide derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of N-[(1R,2R)-2-aminocyclohexyl]cyclopropanesulfonamide hydrochloride aligns well with these therapeutic areas. For instance, modifications in the< strong> (1R,2R)-2-aminocyclohexyl moiety have been explored to optimize interactions with target enzymes involved in inflammatory pathways. Such modifications could lead to the development of novel drugs with improved pharmacokinetic profiles.

The cyclopropane ring is another key feature that contributes to the compound's unique properties. Cyclopropanes are known for their ability to enhance binding affinity due to their strained geometry, which can induce favorable conformational changes upon binding to biological targets. This structural element has been successfully utilized in various drug candidates, demonstrating its potential in improving drug efficacy.

Current research in this area focuses on synthesizing analogs of N-[(1R,2R)-2-aminocyclohexyl]cyclopropanesulfonamide hydrochloride to explore new pharmacological activities. By varying substituents on the sulfonamide group and the< strong> (1R,2R)-2-aminocyclohexyl side chain, researchers aim to identify compounds with enhanced potency and reduced side effects. High-throughput screening techniques are being employed to rapidly assess the biological activity of these derivatives.

The hydrochloride form of this compound is particularly advantageous for pharmaceutical applications due to its stability and solubility. These properties are crucial for ensuring consistent drug delivery and maximizing therapeutic outcomes. Furthermore, the stereochemistry of the< strong> (1R,2R)-2-aminocyclohexyl group is preserved in the final product, which is essential for maintaining biological activity.

In conclusion, N-[(1R,2R)-2-aminocyclohexyl]cyclopropanesulfonamide hydrochloride (CAS No. 1808571-94-9) represents a significant advancement in sulfonamide-based drug development. Its unique structural features and promising biological activities make it a valuable compound for further research and potential therapeutic applications. As computational methods and synthetic techniques continue to evolve, the development of novel derivatives like this one will likely accelerate, leading to innovative treatments for various diseases.